Cas no 2228997-13-3 (tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate)

Tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate is a versatile intermediate in organic synthesis, particularly valuable for its reactive ketone and carbamate functional groups. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, allowing selective deprotection under mild acidic conditions. The oxolane (tetrahydrofuran) ring and 3-oxobutyl side chain provide structural flexibility, making it useful in the synthesis of complex heterocycles and pharmaceuticals. Its well-defined reactivity profile facilitates controlled modifications, such as nucleophilic additions or reductions, enabling precise molecular tailoring. This compound is particularly advantageous in medicinal chemistry for constructing bioactive scaffolds with high purity and yield.
tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate structure
2228997-13-3 structure
Product Name:tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate
CAS No:2228997-13-3
MF:C13H23NO4
MW:257.3260242939
CID:5899536
PubChem ID:165837274
Update Time:2025-11-01

tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-1903563
    • 2228997-13-3
    • tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate
    • Inchi: 1S/C13H23NO4/c1-10(15)5-6-13(7-8-17-9-13)14-11(16)18-12(2,3)4/h5-9H2,1-4H3,(H,14,16)
    • InChI Key: WLCHMLZBRYZNEU-UHFFFAOYSA-N
    • SMILES: O1CCC(CCC(C)=O)(C1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 257.16270821g/mol
  • Monoisotopic Mass: 257.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.6Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate Related Literature

Additional information on tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate (CAS No. 2228997-13-3)

The compound tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate (CAS No. 2228997-13-3) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a 3-oxobutyl side chain, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug development and material science.

One of the key reasons for the growing interest in tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate is its role in the synthesis of bioactive molecules. The presence of the oxolan-3-yl ring and the carbamate functionality allows for versatile chemical modifications, making it a preferred choice for medicinal chemists. Recent trends in organic synthesis highlight the demand for such intermediates, particularly in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

From an analytical perspective, the characterization of CAS No. 2228997-13-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and stability of the compound, which is critical for its application in high-value research. The compound's solubility in common organic solvents like dichloromethane and ethyl acetate further enhances its utility in laboratory settings.

In the context of green chemistry, tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate has garnered attention for its potential in sustainable synthesis routes. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with global efforts to minimize environmental impact. This aligns with the increasing search queries around eco-friendly chemical synthesis and sustainable intermediates in the scientific community.

The compound's stability under various conditions is another area of interest. Studies have shown that tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate remains stable at room temperature, making it suitable for long-term storage and transportation. This property is particularly valuable for pharmaceutical companies and research institutions that require reliable and consistent raw materials for their projects.

Furthermore, the carbamate group in this compound is a subject of ongoing research due to its bioisosteric properties. This functionality is often used to improve the pharmacokinetic profiles of drug candidates, a topic frequently searched by professionals in drug discovery and medicinal chemistry. The ability to fine-tune the compound's reactivity through the tert-butyl group adds another layer of versatility, making it a cornerstone in modern synthetic strategies.

In summary, tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate (CAS No. 2228997-13-3) is a multifaceted compound with broad applications in research and industry. Its structural features, combined with its synthetic utility, position it as a critical component in the advancement of organic chemistry and pharmaceutical sciences. As the demand for innovative chemical solutions grows, this compound is poised to remain a focal point in scientific exploration and technological development.

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